P2X7 Receptor
  • GW791343 dihydrochloride
    GW791343 dihydrochloride
    • Cat. No.:
    • B529643
    • CAS No.:
    • Molecular Formula:
    • C20H26Cl2F2N4O
    • Molecular Weight:
    • 447.3 g/mol
    Description
    P2X7 allosteric modulator. Activity differs with species: acts as a negative allosteric modulator of human P2X7 (pIC50 = 6.9 - 7.2) and a positive allosteric modulator of rat P2X7 receptors that increases the po...
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  • JNJ-47965567
    JNJ-47965567
    • Cat. No.:
    • B608231
    • CAS No.:
    • Molecular Formula:
    • C28H32N4O2S
    • Molecular Weight:
    • 488.6 g/mol
    Description
    JNJ-47965567 is a selective antagonist of the purinergic receptor P2X subtype 7 (P2X7), a ligand-gated ion channel. Activation of P2X receptors by BzATP induces calcium flux, which is reduced by JNJ-47965567 in ...
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  • JNJ-54175446
    JNJ-54175446
    • Cat. No.:
    • B608235
    • CAS No.:
    • 1627902-21-9
    • Molecular Formula:
    • C18H13ClF4N6O
    • Molecular Weight:
    • 440.8 g/mol
    Description
    JNJ-54175446 is under investigation in clinical trial NCT02933762 (A Study in Healthy Participants to Evaluate the Effect of JNJ-54175446 on Amyloid Biomarkers and Cytokine Profiles in Cerebrospinal Fluid and Pl...
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  • Zanvipixant
    Zanvipixant
    • Cat. No.:
    • B608236
    • CAS No.:
    • 2166558-11-6
    • Molecular Formula:
    • C17H12F5N7O
    • Molecular Weight:
    • 425.3 g/mol
    Description
    JNJ-55308942 is under investigation in clinical trial NCT05328297 (A Study of JNJ-55308942 in the Treatment of Bipolar Depression).
    JNJ-55308942 is a small molecule drug with a maximum clinical trial phase of...
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  • BzATP triethylammonium salt
    BzATP triethylammonium salt
    • Cat. No.:
    • B1142107
    • CAS No.:
    • 112898-15-4
    • Molecular Formula:
    • C30H39N6O15P3
    • Molecular Weight:
    • 816.6 g/mol
    Description
    Prototypic P2X7 receptor agonist, showing 5-10 fold greater potency than ATP (pEC50 = 6.5). Also exhibits activity at other P2 receptors (EC50 values are 5 and 63 μM at P2X3 and P2Y11, respectively). Shows high ...
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  • KN-62
    KN-62
    • Cat. No.:
    • B1662167
    • CAS No.:
    • 127191-97-3
    • Molecular Formula:
    • C38H35N5O6S2
    • Molecular Weight:
    • 721.8 g/mol
    Description
    5-isoquinolinesulfonic acid [4-[(2S)-2-[5-isoquinolinylsulfonyl(methyl)amino]-3-oxo-3-(4-phenyl-1-piperazinyl)propyl]phenyl] ester is a member of piperazines.
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  • A 438079 hydrochloride
    A 438079 hydrochloride
    • Cat. No.:
    • B1663860
    • CAS No.:
    • 899431-18-6
    • Molecular Formula:
    • C13H10Cl3N5
    • Molecular Weight:
    • 342.6 g/mol
    Description
    A-438079 hydrochloride hydrate is an organic molecular entity.
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  • AZ10606120 dihydrochloride
    AZ10606120 dihydrochloride
    • Cat. No.:
    • B1665886
    • CAS No.:
    • Molecular Formula:
    • C25H36Cl2N4O2
    • Molecular Weight:
    • 495.5 g/mol
    Description
    AZ10606120 is a negative allosteric modulator of the human P2X7 receptor.
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  • GW791343 trihydrochloride
    GW791343 trihydrochloride
    • Cat. No.:
    • B3123575
    • CAS No.:
    • 309712-55-8
    • Molecular Formula:
    • C20H27Cl3F2N4O
    • Molecular Weight:
    • 483.8 g/mol
    Description
    GW791343 trihydrochloride is a useful research compound. Its molecular formula is C20H27Cl3F2N4O and its molecular weight is 483.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GW791343 tr...
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  • P2X7 receptor antagonist-3
    P2X7 receptor antagonist-3
    • Cat. No.:
    • B8443097
    • CAS No.:
    • Molecular Formula:
    • C17H12ClF3N6O
    • Molecular Weight:
    • 408.8 g/mol
    Description
    P2X7 receptor antagonist-3 is a useful research compound. Its molecular formula is C17H12ClF3N6O and its molecular weight is 408.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P2X7 recept...
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